O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate
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Description
O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate is a chemical compound known for its unique structure and properties It is a member of the carbamothioate family, which are compounds containing a carbamate group bonded to a sulfur atom
Properties
CAS No. |
62420-79-5 |
|---|---|
Molecular Formula |
C13H17NOS |
Molecular Weight |
235.35 g/mol |
IUPAC Name |
O-ethyl N-(2-methylprop-2-enyl)-N-phenylcarbamothioate |
InChI |
InChI=1S/C13H17NOS/c1-4-15-13(16)14(10-11(2)3)12-8-6-5-7-9-12/h5-9H,2,4,10H2,1,3H3 |
InChI Key |
CBCYBSOZOJYNCQ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=S)N(CC(=C)C)C1=CC=CC=C1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate typically involves the reaction of 2-methylprop-2-en-1-ol with phenyl isothiocyanate in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the isothiocyanate group. The product is then purified using standard techniques such as recrystallization or column chromatography.
Industrial Production Methods
In an industrial setting, the production of O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, which are crucial for optimizing the synthesis process.
Chemical Reactions Analysis
Types of Reactions
O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction of the compound can yield thiols or thioethers, typically using reducing agents like lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where the ethyl group can be replaced by other nucleophiles such as amines or alcohols.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out at room temperature or slightly elevated temperatures.
Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous solvents such as diethyl ether or tetrahydrofuran.
Substitution: Various nucleophiles (amines, alcohols); reactions are often conducted in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.
Major Products Formed
Oxidation: Sulfoxides, sulfones
Reduction: Thiols, thioethers
Substitution: Corresponding substituted carbamothioates
Scientific Research Applications
O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate has a wide range of applications in scientific research:
Biology: Investigated for its potential as an enzyme inhibitor, particularly in studies involving thiol-containing enzymes.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate involves its interaction with molecular targets such as enzymes. The compound can form covalent bonds with thiol groups in enzymes, leading to inhibition of enzyme activity. This interaction is crucial for its potential therapeutic effects, as it can modulate biochemical pathways involved in inflammation and microbial growth.
Comparison with Similar Compounds
Similar Compounds
- O-Ethyl (2-methylprop-2-en-1-yl)carbamothioate
- Phenylcarbamothioate derivatives
- Ethylcarbamothioate derivatives
Uniqueness
O-Ethyl (2-methylprop-2-en-1-yl)phenylcarbamothioate stands out due to its specific structural features, such as the presence of both an ethyl group and a phenyl group attached to the carbamothioate moiety
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
